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Compound of Interest

Compound Name: Tetraoctylammonium iodide

Cat. No.: B094713

For researchers and professionals in drug development, the meticulous management of
chemical reagents is paramount for laboratory safety and environmental stewardship.
Tetraoctylammonium iodide, a quaternary ammonium salt, requires specific handling and
disposal procedures to mitigate risks. This guide provides essential, immediate safety and
logistical information for its proper disposal, ensuring a compliant and safe laboratory
environment.

Key Safety and Handling Information

Tetraoctylammonium iodide is classified with the following hazards:
o Harmful if swallowed (H302)[1]

e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]

When handling this compound, it is crucial to wear appropriate personal protective equipment
(PPE), including protective gloves and eye protection.[1] Work should be conducted in a well-
ventilated area to avoid the inhalation of dust.[1]

Quantitative Data
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The following table summarizes the key physical and chemical properties of
Tetraoctylammonium iodide.

Property Value

CAS Number 16829-91-7

Molecular Formula Cs2HesIN

Molecular Weight 593.81 g/mol [2]

Appearance White to light yellow crystalline powder[2]
Melting Point 128 - 132 °C[2]

Purity > 98%][2]

Storage Temperature 2-8°C, sealed, away from moisture

Step-by-Step Disposal Procedure

Proper disposal of Tetraoctylammonium iodide is critical to prevent harm to personnel and
the environment. Do not dispose of this chemical down the drain or in regular trash.[3]

1. Personal Protective Equipment (PPE) and Spill Management:

» Before handling the waste, ensure you are wearing appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

 In case of a spill, immediately clean it up to prevent the generation of dust.[1] Use dry clean-
up procedures and avoid breathing any dust.[1] Place the spilled material into a clean, dry,
sealable, and properly labeled container.[1]

2. Waste Collection and Storage:

o Collect waste Tetraoctylammonium iodide in a dedicated, properly labeled hazardous
waste container.[4]

e The container must be chemically compatible with the waste and kept securely sealed when
not in use.[1][4]
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Store the waste container in a designated, well-ventilated, cool, and dark place, segregated

from incompatible materials.

3. Final Disposal:

All chemical waste must be disposed of in accordance with national and local regulations.[5]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[3] Do not attempt to
transport hazardous waste yourself.[3]

Experimental Protocols

No specific experimental protocols for the neutralization of Tetraoctylammonium iodide are
readily available in the provided search results. The recommended procedure is to treat it as
chemical waste and dispose of it through a licensed contractor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tetraoctylammonium iodide.
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Start: Tetraoctylammonium
lodide Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Dry Clean-up of Spill.
Place in sealed container.

No

Collect waste in a
dedicated, labeled
hazardous waste container.

Store container in a cool,
dark, well-ventilated area.
Segregate from incompatibles.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal contractor.

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Tetraoctylammonium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Tetraoctylammonium
lodide: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094713#tetraoctylammonium-iodide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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